Cas no 1354949-83-9 (2-amino-3-fluoro-6-methoxybenzoic acid)

• Product Name: 2-amino-3-fluoro-6-methoxybenzoic acid
• CAS No: 1354949-83-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4592358
• Update Time: 2025-06-15

2-amino-3-fluoro-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-fluoro-6-methoxybenzoic acid

• Inchi： 1S/C8H8FNO3/c1-13-5-3-2-4(9)7(10)6(5)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： VUQCDRYOWXVSPB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(F)=C1N

Additional information on 2-amino-3-fluoro-6-methoxybenzoic acid

2-Amino-3-fluoro-6-methoxybenzoic Acid (CAS No. 1354949-83-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of fine chemicals and pharmaceutical intermediates, 2-amino-3-fluoro-6-methoxybenzoic acid (CAS 1354949-83-9) has emerged as a critical scaffold for designing bioactive molecules. This fluorinated aromatic compound combines a carboxylic acid group, an amino substituent, and a methoxy moiety in a strategically fluorinated benzene ring—a configuration that enables unique electronic and steric properties. Researchers increasingly prioritize this compound due to its role in drug discovery, agrochemical development, and material science, aligning with trends toward fluorine-containing pharmaceuticals (a hot topic in medicinal chemistry).

The structural uniqueness of 2-amino-3-fluoro-6-methoxybenzoic acid lies in its multifunctional reactivity. The carboxylic acid group allows for esterification or amide coupling, while the amino group facilitates nucleophilic substitutions or diazotization. The meta-fluorine atom enhances metabolic stability—a key concern in drug design—as evidenced by its prevalence in FDA-approved drugs like fluoroquinolones. Recent studies highlight its utility in cancer research, where fluorinated analogs improve target binding affinity, addressing search trends around "fluorine in oncology drugs".

Synthetic routes to CAS 1354949-83-9 often involve regioselective fluorination of methoxy-substituted anilines, followed by carboxylation—a process optimized for industrial-scale production. Analytical characterization via HPLC-MS and NMR confirms high purity (>98%), meeting demands from contract research organizations (CROs) seeking reliable intermediates. Notably, its low toxicity profile (per OECD 420 guidelines) makes it preferable for sustainable chemistry initiatives, resonating with searches for "green fluorination methods".

Beyond pharmaceuticals, this compound aids in developing liquid crystal materials and OLED precursors, capitalizing on fluorine’s electron-withdrawing effects. Patent analyses reveal growing applications in electronic materials, particularly for flexible displays—a sector projected to grow at 12% CAGR (2023–2030). Such versatility answers frequent queries like "benzoic acid derivatives in electronics" while underscoring its industrial relevance.

For researchers, sourcing high-quality 2-amino-3-fluoro-6-methoxybenzoic acid requires verifying suppliers’ GMP compliance and batch-to-batch consistency. Storage recommendations (2–8°C under inert atmosphere) ensure stability, addressing common concerns about fluorinated compound degradation. As the demand for tailor-made fluorophores and small-molecule probes rises, this compound’s role will expand—making it a staple in high-throughput screening libraries and combinatorial chemistry workflows.